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Physicochemical Properties of Picoxystrobin

The core properties of picoxystrobin related to its solubility and partitioning are summarized in the table

below.

Property Value Conditions / Notes

Water Solubility 3.1 mg/L At 20°C and pH 7 [1]

Octanol-Water Partition Coefficient (Log KOW) 3.6 [1]

Melting Point 75°C [1]

Molecular Formula C₁₈H₁₆F₃NO₄ [1]

Molecular Mass 367.32 g/mol [1]

Solubility in Organic Solvents Picoxystrobin is highly soluble in several common organic solvents (at

20°C) [1]:

Methanol: 96,000 mg/L

Acetone: 250,000 mg/L
Ethyl acetate: 250,000 mg/L

Xylene: 250,000 mg/L
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Understanding and Measuring Partition Coefficients

The partition coefficient (KOW or Log P) describes how a compound distributes itself between two

immiscible solvents, typically n-octanol (representing lipids/living tissue) and water [2]. A Log P of 3.6

indicates that picoxystrobin is lipophilic (fat-soluble) and will preferentially move into organic matter or

lipids rather than remain in water [1] [2]. This property helps predict its behavior in the environment and

during chemical analysis.

The following diagram illustrates the core concepts of partitioning between octanol and water phases.

Partitioning of an analyte between octanol and water phases.

For ionizable compounds, the distribution coefficient (D) is used, which accounts for all forms of the

compound in each phase and is pH-dependent [2].

Experimental Protocols for Residue Analysis

A study on oriental melon provides a validated method for extracting and quantifying picoxystrobin

residues, illustrating practical application of its properties [3].

Sample Preparation and Extraction

Extraction Solvent: A 20 g homogenized sample is mixed with 100 mL of acetonitrile and shaken
manually for 1 minute [3].

Salting Out: 15 g of sodium chloride (NaCl) is added to the mixture. It is then shaken mechanically
for 30 minutes and centrifuged. The addition of salt helps separate the organic (acetonitrile) layer

from the aqueous layer by salting out, leveraging picoxystrobin's high solubility in acetonitrile [3].

Cleanup and Analysis

Purification: An aliquot of the acetonitrile layer is evaporated, and the residue is dissolved in n-

hexane. The extract is cleaned up using a Florisil Solid-Phase Extraction (SPE) cartridge. The
analyte is eluted with a mixture of acetone and n-hexane [3].
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Instrumental Analysis: The final extract is analyzed using Gas Chromatography with an Electron
Capture Detector (GC-ECD). Confirmation of picoxystrobin identity in field samples was performed
using GC-Mass Spectrometry (GC-MS) [3].

The experimental workflow from sample to result is summarized below.

Homogenized Sample
(20 g)

Extract with Acetonitrile
(100 mL) and shake

Salt-out with NaCl
(15 g), shake, centrifuge

Collect ACN layer,
Evaporate to dryness

Dissolve in n-Hexane
(6 mL)

Cleanup with
Florisil SPE Cartridge

Elute with
Acetone/n-Hexane

Analyze by
GC-ECD / GC-MS
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Workflow for the extraction and analysis of picoxystrobin residues.

Key Takeaways for Professionals

Environmental Fate: Low water solubility and high log P mean picoxystrobin can adsorb to soil
organic matter and has a potential for bioaccumulation [1] [2].
Analytical Method Development: Its solubility profile guides solvent selection. Acetonitrile is

effective for initial extraction, and cleanup with Florisil SPE is suitable for this non-polar fungicide [3].
Regulatory Status: Picoxystrobin is not approved for use in the European Union under EC

Regulation 1107/2009 [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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